N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C24H19N7O4/c1-13-4-3-5-16(8-13)30-21-17(11-25-30)23(33)28-24(27-21)31-20(9-14(2)29-31)26-22(32)15-6-7-18-19(10-15)35-12-34-18/h3-11H,12H2,1-2H3,(H,26,32)(H,27,28,33)
• InChI Key: QNNHVHJKFOTCBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H19N7O4
• Molecular Weight: 469.5 g/mol

Description

N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C24H19N7O4 and its molecular weight is 469.461. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

The compound you’ve mentioned belongs to the class of 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamides . Researchers have synthesized several derivatives of this compound and evaluated their growth inhibition in human tumor cell lines. Notably, Compound IVa demonstrated more activity than other compounds and even outperformed the positive control, temozolomide . In the presence of 40 μg/mL of IVa, the survival rate of tested tumor cells was less than 10%. .

1,3,4-Oxadiazoles Synthesis

This compound can be used as a building block for synthesizing 1,3,4-oxadiazoles , which have shown anticancer activity. Researchers have developed a one-step construction method using tertiary amines. .